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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817

Essential Safety and Handling Guide for cis-2-
Nonenoic Acid

This guide provides immediate, essential safety and logistical information for the handling of
cis-2-Nonenoic acid. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper disposal.

Chemical Properties and Hazards

cis-2-Nonenoic acid is a corrosive substance that can cause severe skin burns and eye
damage. It may also be corrosive to metals.[1] Inhalation of vapors or mists can be destructive
to the mucous membranes and upper respiratory tract.

Property Value Source
Molecular Formula CoH1602 [2]
Molecular Weight 156.22 g/mol [2]
Boiling Point 173 °C @ 20 mmHg [2]
Signal Word Danger [1]

H290: May be corrosive to
Hazard Statements metalsH314: Causes severe [1]

skin burns and eye damage
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling cis-2-Nonenoic acid

to minimize exposure and ensure personal safety.

PPE Category Specification

Rationale

Impervious chemical-resistant
Hand Protection gloves (e.g., Neoprene, Nitrile
rubber).[1][3]

To prevent skin contact, which

can cause severe burns.[1]

Safety goggles and a face

Eye Protection )
shield.[1][4]

To protect against splashes
that can cause severe eye

damage.[1]

Impervious protective clothing
(e.g., lab coat, apron) and

Body Protection ) )
protective boots if necessary.

[1]

To prevent skin contact and
contamination of personal

clothing.

Use in a well-ventilated area or
under a chemical fume hood.

Respiratory Protection [4] If ventilation is inadequate,
use a NIOSH-approved

respirator.[1]

To prevent inhalation of

corrosive vapors and mists.

Operational Plan for Handling

A systematic approach to handling cis-2-Nonenoic acid is crucial for safety and procedural

consistency.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[1][4]

o Conduct all work with cis-2-Nonenoic acid in a well-ventilated area, preferably within a

chemical fume hood.[4]
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» Use corrosive-resistant equipment for handling and storage.[1]

2. Handling Procedure:

o Wear all required PPE before handling the chemical.

» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe mists or vapors.[4]

» After handling, wash hands and face thoroughly.[1]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Store in a corrosives area, away from incompatible materials.[4]

 Store locked up.[4]

Emergency Response and First Aid

Immediate action is critical in the event of an exposure or spill.
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Emergency Scenario

First Aid and Response Protocol

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at
least 15 minutes. Immediately call a POISON
CENTER or doctor/physician.[1][4]

Skin Contact

Immediately remove all contaminated clothing.
Gently wash with plenty of soap and water.
Immediately call a POISON CENTER or
doctor/physician.[1]

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
breathing, give artificial respiration. Immediately
call a POISON CENTER or doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or
doctor/physician.[1][4]

Spill

Evacuate personnel to a safe area. Ensure
adequate ventilation. Wear appropriate PPE.
Soak up the spill with inert absorbent material
and place it in a suitable, closed container for

disposal.[4]

Disposal Plan

Proper disposal of cis-2-Nonenoic acid and its containers is essential to prevent

environmental contamination.

o Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4]

e Do not empty into drains.[4]

o Leave the chemical in its original container. Do not mix with other waste.
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» Handle uncleaned containers as you would the product itself.

Workflow for Handling cis-2-Nonenoic Acid

The following diagram outlines the standard operating procedure for the safe handling of cis-2-
Nonenoic acid, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of cis-2-Nonenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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